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Compound of Interest

Compound Name: Metiapine

Cat. No.: B1204253

Note to the Researcher: Metiapine is a first-generation 'typical' antipsychotic of the
dibenzothiazepine class, discovered in the 1970s.[1] Research on this compound is scarce,
and detailed public data on its receptor binding profile and use in specific preclinical models for
psychosis are limited. The following application notes and protocols are based on the general
understanding of typical antipsychotics and provide a framework for how Metiapine could be
investigated as a research tool. The quantitative data and specific experimental protocols
provided are illustrative examples and should be adapted based on empirical findings.

Introduction

Metiapine is classified as a typical, or first-generation, antipsychotic medication.[1] These
compounds are primarily characterized by their strong antagonism of dopamine D2 receptors,
which is believed to mediate their antipsychotic effects, particularly on the positive symptoms of
psychosis (e.g., hallucinations and delusions).[2] Like other typical antipsychotics, Metiapine is
associated with a high rate of extrapyramidal side effects, which is a direct consequence of its
potent antidopaminergic action.[1] Its chemical structure as a dibenzothiazepine derivative
places it in a class with other antipsychotics like quetiapine, although its pharmacological
profile is more aligned with older, conventional agents.[1][3]

Mechanism of Action

The primary mechanism of action of typical antipsychotics like Metiapine is the blockade of
dopamine D2 receptors in the mesolimbic pathway of the brain. Overactivity in this pathway is
hypothesized to be a key contributor to the positive symptoms of psychosis. By antagonizing
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D2 receptors, Metiapine is presumed to reduce dopaminergic neurotransmission, thereby
alleviating these symptoms.

Signaling Pathway

The binding of dopamine to D2 receptors, which are G-protein coupled receptors (GPCRS) of
the Gi/o family, leads to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP
(cAMP) levels, and modulation of ion channel activity. As a D2 antagonist, Metiapine would
block these downstream effects of dopamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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